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Compound of Interest

2,6-Dibromo-4-
Compound Name: , .
(trifluoromethoxy)aniline

Cat. No.: B042295

An In-depth Technical Guide on the Safety and Handling of 2,6-Dibromo-4-
(trifluoromethoxy)aniline

This document provides a comprehensive overview of the safety and handling protocols for
2,6-Dibromo-4-(trifluoromethoxy)aniline, a specialized chemical compound used in the
synthesis of pharmaceuticals and agrochemicals.[1][2] This guide is intended for researchers,
scientists, and professionals in drug development and chemical synthesis who may handle this
substance.

Chemical Identification

This section provides key identifiers for 2,6-Dibromo-4-(trifluoromethoxy)aniline.
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Identifier Value
IUPAC Name 2,6-dibromo-4-(trifluoromethoxy)aniline[3][4]
CAS Number 88149-49-9[1][3][4][5](6]

Molecular Formula

C7HaBr2FsNO[1][2][4]1[5]

Molecular Weight 334.92 g/mol [1][2][4][5]
2,6-dibromo-4-(trifluoromethoxy)benzenamine,
2-Amino-1,3-dibromo-5-

Synonyms . i .
(trifluoromethoxy)benzene, Riluzole Impurity
1[1]EA105]7]

MDL Number MFCD00153113[1][2][3]

Hazard Identification and Classification

2,6-Dibromo-4-(trifluoromethoxy)aniline is classified as a hazardous substance. The signal

word for this chemical is "Warning".[3][5] Adherence to safety guidelines is critical to prevent

exposure and adverse health effects.

GHS Classification

Hazard Code

Hazard Statement

Skin Irritation H315 Causes skin irritation[4][5]
o Causes serious eye irritation[4]
Eye Irritation H319
[5]
Specific target organ toxicity — H335 May cause respiratory
single exposure irritation[4][5]
GHS Pictogram:
o lwualt text
(GHSO07)[3]
Physical and Chemical Properties
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A summary of the key physical and chemical properties is provided below.

Property Value

Appearance White to off-white or light pink crystalline
powder[1][2][6]

Melting Point 70-74 °C[1][2][6][8]

Boiling Point 70-72 °C[3] or 65 °C @ 0.1 mm HgJ3][6]

Flash Point 107.3 °C[6]

Density 2.036 + 0.06 g/cm3 (Predicted)[6]

Solubility Slightly soluble in DMSO and Methanol[6]

Vapor Pressure 0.0179 mmHg at 25°CJ[6]

Safe Handling and Storage

Proper handling and storage are crucial to minimize risk.

Handling:

Always handle in a well-ventilated area, preferably within a certified chemical fume hood.[5]

[9]
e Avoid the formation of dust and aerosols.[5]
e Avoid contact with skin, eyes, and clothing.[5]
o Wear appropriate Personal Protective Equipment (PPE) as detailed in Section 5.[5]
» Use non-sparking tools and take precautionary measures against static discharge.[5]
e Wash hands and any exposed skin thoroughly after handling.[5][10]
e Do not eat, drink, or smoke in areas where the chemical is handled or stored.[9][10]

Storage:
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o Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]

e The designated storage area should be a locked facility.[5][8]

o Store away from incompatible materials and foodstuff containers.[5]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.chemicalbook.com/msds/2-6-dibromo-4-trifluoromethoxy-aniline.pdf
https://www.chemicalbook.com/msds/2-6-dibromo-4-trifluoromethoxy-aniline.pdf
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7777385.htm?N=Japan
https://www.chemicalbook.com/msds/2-6-dibromo-4-trifluoromethoxy-aniline.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Receive Chemical

'

Verify Container Integrity
& Label Information

If not for immediate use

Store in Designated Locked,

Cool, Dry, Ventilated Area Forimmediate use

Retilieve for use

y

Conduct Pre-Use
Risk Assessment

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in Certified
Chemical Fume Hood

Weigh and Transfer Using
Appropriate Procedures

Decontaminate Work Area
& Equipment After Use

Dispose of Waste in
Labeled Hazardous Waste Container

Return to Storage / End
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Hierarchy of Controls

Elimination / Substitution
(Most Effective)
Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)

Based on Risk Assessment

v PPE Selection for This Compound

Respiratory Protection:
Work in Fume Hood.
Use Respirator if needed.

Eye/Face Protection: Hand Protection: Body Protection:
Chemical Splash Goggles Chemical-Resistant Gloves Lab Coat, Closed-toe Shoes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2,6-Dibromo-4-(trifluoromethoxy)aniline safety and
handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042295#2-6-dibromo-4-trifluoromethoxy-aniline-
safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7777385.htm
https://www.sigmaaldrich.com/US/en/product/apolloscientificltd/apo455835087
https://pubchem.ncbi.nlm.nih.gov/compound/2%2C6-dibromo-4-%28trifluoromethoxy%29aniline
https://pubchem.ncbi.nlm.nih.gov/compound/2%2C6-dibromo-4-%28trifluoromethoxy%29aniline
https://www.chemicalbook.com/msds/2-6-dibromo-4-trifluoromethoxy-aniline.pdf
https://www.chembk.com/en/chem/2,6-dibromo-4-(trifluoromethoxy)aniline
https://www.tcichemicals.com/IN/en/p/D3038
https://www.tcichemicals.com/IN/en/p/D3038
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7777385.htm?N=Japan
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Bromo_3_trifluoromethyl_aniline.pdf
https://www.fishersci.com/store/msds?partNumber=AC297640250&countryCode=US&language=en
https://www.benchchem.com/product/b042295#2-6-dibromo-4-trifluoromethoxy-aniline-safety-and-handling
https://www.benchchem.com/product/b042295#2-6-dibromo-4-trifluoromethoxy-aniline-safety-and-handling
https://www.benchchem.com/product/b042295#2-6-dibromo-4-trifluoromethoxy-aniline-safety-and-handling
https://www.benchchem.com/product/b042295#2-6-dibromo-4-trifluoromethoxy-aniline-safety-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b042295?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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